Cas no 846551-99-3 (2(1H)-Pyridinone, 6-cyclopropyl-)

• Product Name: 2(1H)-Pyridinone, 6-cyclopropyl-
• CAS No: 846551-99-3
• MF: C₈H₉NO
• MW: 135.163161993027
• CID: 2851738
• PubChem ID: 45787864
• Update Time: 2025-10-28

2(1H)-Pyridinone, 6-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-PYRIDINONE, 6-CYCLOPROPYL-
• 6-cyclopropyl-1H-pyridin-2-one
• 6-Cyclopropylpyridin-2(1H)-one
• 2(1H)-Pyridinone, 6-cyclopropyl-

• Inchi： 1S/C8H9NO/c10-8-3-1-2-7(9-8)6-4-5-6/h1-3,6H,4-5H2,(H,9,10)
• InChI Key： WPSRTWZHBZYFRB-UHFFFAOYSA-N
• SMILES： O=C1C=CC=C(C2CC2)N1

Computed Properties

• Exact Mass: 135.068
• Monoisotopic Mass: 135.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 2(1H)-Pyridinone, 6-cyclopropyl-

Comprehensive Overview of 2(1H)-Pyridinone, 6-cyclopropyl- (CAS No. 846551-99-3)

2(1H)-Pyridinone, 6-cyclopropyl- (CAS No. 846551-99-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridinone family, which is known for its versatile applications in medicinal chemistry and material science. The presence of a cyclopropyl substituent at the 6-position enhances its structural uniqueness, making it a valuable intermediate in the synthesis of bioactive molecules.

The chemical structure of 6-cyclopropyl-2(1H)-pyridinone features a nitrogen-containing aromatic ring, which contributes to its ability to interact with biological targets. Researchers have explored its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Its molecular weight and logP value make it suitable for optimizing pharmacokinetic properties in drug candidates.

One of the key reasons for the growing interest in 2(1H)-Pyridinone, 6-cyclopropyl- is its role in addressing antibiotic resistance, a major global health concern. Scientists are investigating its derivatives for their efficacy against resistant bacterial strains, aligning with the current focus on novel antimicrobial therapies. Additionally, its potential applications in cancer research have been highlighted, as it may serve as a scaffold for targeted therapies.

From a synthetic chemistry perspective, CAS No. 846551-99-3 is often utilized in cross-coupling reactions and cyclization processes. Its reactivity allows for the introduction of various functional groups, enabling the creation of diverse chemical libraries for high-throughput screening. This adaptability is crucial in medicinal chemistry optimization, where small structural changes can significantly impact biological activity.

The market demand for 6-cyclopropyl-2(1H)-pyridinone has been steadily increasing, driven by its applications in pharmaceutical intermediates and agrochemical formulations. Companies specializing in custom synthesis and contract research often seek this compound for proprietary projects. Its stability under various conditions also makes it a reliable choice for industrial-scale production.

Environmental and safety considerations are paramount when working with 2(1H)-Pyridinone, 6-cyclopropyl-. While it is not classified as a hazardous substance, proper handling protocols should be followed to ensure workplace safety. Researchers emphasize the importance of green chemistry principles in its synthesis to minimize waste and reduce environmental impact.

In conclusion, 2(1H)-Pyridinone, 6-cyclopropyl- (CAS No. 846551-99-3) represents a promising compound with multifaceted applications in drug development and material science. Its unique structural features and reactivity profile position it as a valuable tool for addressing contemporary challenges in healthcare and sustainable chemistry. As research progresses, this compound is expected to play an increasingly important role in innovative scientific breakthroughs.